Cas no 14383-42-7 (1-methyl-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylic acid)

1-Methyl-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylic acid is a pyrimidine derivative with notable applications in pharmaceutical and organic synthesis. Its structure features a carboxylic acid group at the 5-position and methyl substitution at the 1-position, enhancing its reactivity and versatility as a building block. This compound is particularly valued for its role in the synthesis of nucleoside analogs and heterocyclic compounds, where its functional groups enable selective modifications. Its stability under standard conditions and compatibility with common synthetic methodologies make it a practical intermediate for researchers. The compound’s well-defined crystalline form also facilitates purification and characterization, ensuring reproducibility in experimental workflows.

1-methyl-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylic acid structure

14383-42-7 structure

Product Name:1-methyl-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylic acid

CAS No:14383-42-7

MF:C₆H₆N₂O₄

MW:170.122841358185

MDL:MFCD11099499

CID:1313999

PubChem ID:19696230

Update Time:2025-05-28

1-methyl-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-methyl-2,4-dioxopyrimidine-5-carboxylic acid
- STK694533
- 5-Carboxy-1-methyluracil
- 1-methyl-2,4-dioxo-1,2,3,4-tetrahydro-pyrimidine-5-carboxylic acid
- CTK7J0409
- ACMC-20dts9
- AG-B-82776
- 1-Methyl-2,4-dioxo-1,2,3,4-tetrahydro-pyrimidin-5-carbonsaeure
- 1-Methyl-5-carboxyuracil
- SureCN8672229
- AC1Q3YR3
- 1-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid
- 1-Methyl-2,4-dioxo-1,2,3,4-tetrahydro-5-pyriMidinecarboxylic acid
- SB55687
- EN300-37123
- MFCD11099499
- 5-Pyrimidinecarboxylic acid, 1,2,3,4-tetrahydro-1-methyl-2,4-dioxo-
- ALBB-035198
- AKOS037492784
- AKOS005606063
- 1-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylicacid
- VS-10758
- Z381037510
- POFQIFXCMBGLKO-UHFFFAOYSA-N
- SCHEMBL8672229
- SY174568
- TQP0393
- CS-0216246
- 14383-42-7
- DTXSID10599278
- AB00994065-01
- BBL031800
- STL521439
- 4-hydroxy-1-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylic acid
- 1-Methyl-2,4-dioxo-3H-pyrimidine-5-carboxylic acid
- A10616
- 1-methyl-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylic acid
- MDL： MFCD11099499
- Inchi： 1S/C6H6N2O4/c1-8-2-3(5(10)11)4(9)7-6(8)12/h2H,1H3,(H,10,11)(H,7,9,12)
- InChI Key： POFQIFXCMBGLKO-UHFFFAOYSA-N
- SMILES： O=C1NC(C(C(=O)O)=CN1C)=O

Computed Properties

Exact Mass: 170.03275668g/mol
Monoisotopic Mass: 170.03275668g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 294
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.5
Topological Polar Surface Area: 86.7Å²

Experimental Properties

Density: 1.5±0.1 g/cm3

1-methyl-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-methyl-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylic acid Pricemore >>

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Chemenu	CM341974-250mg	1-Methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid	14383-42-7	95%+	250mg	$233	2023-02-02
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TRC	M335583-25mg	1-methyl-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylic acid	14383-42-7		25mg	$ 80.00	2022-06-03
Alichem	A089004895-1g	1-Methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid	14383-42-7	97%	1g	$499.95	2022-04-02
eNovation Chemicals LLC	D582625-250mg	1-Methyl-2,4-dioxo-1,2,3,4-tetrahydro-5-pyriMidinecarboxylic acid	14383-42-7	95%	250mg	$335	2024-05-24
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Enamine	EN300-37123-0.05g	1-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid	14383-42-7	95.0%	0.05g	$86.0	2025-03-21
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